Cas no 89-57-6 (5-Aminosalicylic Acid)

5-Aminosalicylic Acid is a potent anti-inflammatory agent used in the treatment of inflammatory bowel diseases, including ulcerative colitis and Crohn's disease. Its key advantages include rapid and sustained release of active moieties, targeted delivery to affected mucosa, and efficacy in reducing inflammation and promoting tissue repair without significant systemic toxicity.
5-Aminosalicylic Acid structure
5-Aminosalicylic Acid structure
Product Name:5-Aminosalicylic Acid
CAS No:89-57-6
MF:C7H7NO3
MW:153.135381937027
MDL:MFCD00007877
CID:34511
PubChem ID:4075
Update Time:2025-08-13

5-Aminosalicylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Amino-2-hydroxybenzoic acid
    • IFLAB-BB F1918-0003
    • BENZOIC ACID, 5-AMINO-2-HYDROXY-
    • M-AMINOSALICYLIC ACID
    • MESALAMINE
    • MESALAZINE
    • 2-HYDROXY-5-AMINOBENZOIC ACID
    • 3-Carboxy-4-hydroxyaniline
    • 5-Aminosalicylic acid
    • 5-AS
    • 5-Aminosalicylic Acid [for Biochemical Research]
    • 5-​Aminosalicylic Acid (Mesalazine)
    • 2-Cyanobenzoic acid
    • 5-AMINO-2-HYDROXYBENZOIC ACID FOR SYNTHESIS
    • 5-Aminosalicglic acid
    • 5-AMINOSALICILIC ACID
    • 5-AMINOSALICYLIC ACID (MESALAZINE)
    • 5-AMINOSALICYLIC ACID , CRM STANDARD
    • 5-AMinosalicylic Acid, Purified
    • 5-ASA
    • Mesalamine (Lialda)
    • Rowasa
    • Asacol
    • Pentasa
    • Claversal
    • Canasa
    • Salofalk
    • Mesasal
    • Lialda
    • Fisalamine
    • Lixacol
    • Apriso
    • p-Aminosalicylsaeure
    • sfRowasa
    • Mesalazinum
    • Asacolitin
    • Mesalazina
    • 5-amino-2-hydroxy-benzoic acid
    • Asacol HD
    • Mesalazinum [Latin]
    • 5-Amino Salicylic Acid
    • Mesalamine [USAN]
    • Mesalazina [Spanish]
    • p-Aminosalicylsaeure [German]
    • SALICYLIC ACID, 5-AMI
    • 5-Amino-2-hydroxybenzoic acid (ACI)
    • Salicylic acid, 5-amino- (8CI)
    • Asacolon
    • Asalit
    • Colasa
    • Delzicol
    • Fivasa
    • Ipocol
    • Mesacol
    • Mesalsal
    • MeSH ID: D019804
    • Mezavant
    • Novo-5 ASA
    • NSC 38877
    • Rovasa
    • Salozinal
    • 5-Aminosalicylic acid,99%
    • 5-Aminosalicylic acid,98%
    • Mesalazine for system suitability
    • 5-Aminosalicylic Acid
    • MDL： MFCD00007877
    • Inchi： 1S/C7H7NO3/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3,9H,8H2,(H,10,11)
    • InChI Key： KBOPZPXVLCULAV-UHFFFAOYSA-N
    • SMILES： O=C(C1C(O)=CC=C(N)C=1)O
    • BRN： 2090421

Computed Properties

  • Exact Mass: 153.04300
  • Monoisotopic Mass: 153.042593
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 83.6
  • Surface Charge: 0
  • Tautomer Count: 9

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3585 (rough estimate)
  • Melting Point: 275-280 °C (dec.) (lit.)
  • Boiling Point: 276.03°C (rough estimate)
  • Flash Point: Fahrenheit: 536 ° f
    Celsius: 280 ° c
  • Refractive Index: 1.5500 (estimate)
  • PH: 4.0-4.1 (0.8g/l, H2O, 20℃)
  • Solubility: Soluble in dimethyl sulfoxide.
  • Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
  • Stability/Shelf Life: Stable. Incompatible with acids, acid anhydrides, acid chlorides, chloroformates, strong oxidizing agents.
  • PSA: 83.55000
  • LogP: 1.25380
  • Merck: 5904
  • pka: 2.74, 5.84(at 25℃)
  • PH: Non-B uorescence (3.1) to light green B uorescence (4.4)
  • Decomposition: 279-281 ºC
  • Solubility: It is easily soluble in hot water, hydrochloric acid, and slightly soluble in cold water and ethanol.
  • Sensitiveness: Sensitive to light and air

5-Aminosalicylic Acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：2
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S24/25
  • FLUKA BRAND F CODES：8-10-23
  • RTECS：VO1400000
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • TSCA：Yes
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases：R36/37/38

5-Aminosalicylic Acid Customs Data

  • HS CODE：29225000
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

5-Aminosalicylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
A3537-25G
5-Aminosalicylic Acid
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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5-Aminosalicylic Acid
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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5-Aminosalicylic Acid
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5g
 ¥31.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
A129982-500g
5-Aminosalicylic Acid
 89-57-6 ≥99%
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S e l l e c k ZHONG GUO
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HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
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5-Aminosalicylic Acid Production Method

Production Method 1

96-97-9 96-97-9
89-57-6 89-57-6
Reaction Conditions
1.1 Reagents: Hydrazinecarboxaldehyde ,  Zinc Solvents: Methanol ;  5 min
Reference
Synthesis of mesalazine
Li, Yunshan; Qiu, Yuhua; Chen, Bai, Zhongguo Yiyao Gongye Zazhi, 2015, 46(12), 1280-1282

Production Method 2

89-57-6 89-57-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide ;  15 min, rt → 140 °C
1.2 -
1.3 Solvents: Water ;  2.5 h, 9 MPa, 140 °C
1.4 Reagents: Sulfuric acid
Reference
Synthesis of 5-aminosalicylic acid using Kolbe-Schmidt reaction under supercritical conditions
Lu, Hailiang; Liu, Junqi; Xing, Cunzhang; Tan, Mingchen; Gao, Fei, Asian Journal of Chemistry, 2011, 23(9), 3819-3823

Production Method 3

89-57-6 89-57-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrogen Catalysts: Palladium Solvents: Methanol ,  Water ;  50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 4.1 - 4.2, rt
Reference
Process for amination via azo coupling of non-toxic aromatic amines with organic compounds followed by cat. hydrogenation
, Italy, , ,

Production Method 4

54234-73-0 54234-73-0
89-57-6 89-57-6
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Hydrogen Catalysts: Nickel Solvents: Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Reduction of 5-nitrosalicylic acid in water to give 5-amino-salicylic acid
Breviglieri, Gabriele; Giacomo, Bruno; Sergio, Contrini; Cinzia, Assanelli; Campanab, Eileen; et al, Molecules [online computer file], 2001, 6(12),

Production Method 5

96-97-9 96-97-9
89-57-6 89-57-6
Reaction Conditions
1.1 Reagents: Zinc ,  Hydrochloric acid Solvents: Water ;  cooled; 4 h, reflux
Reference
Computational and synthetic approaches for developing Lavendustin B derivatives as allosteric inhibitors of HIV-1 integrase
Agharbaoui, Fatima E.; Hoyte, Ashley C.; Ferro, Stefania; Gitto, Rosaria; Buemi, Maria Rosa; et al, European Journal of Medicinal Chemistry, 2016, 123, 673-683

5-Aminosalicylic Acid Raw materials

5-Aminosalicylic Acid Preparation Products

5-Aminosalicylic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:89-57-6)5-Aminosalicylic Acid
Order Number:A843232
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:59
Price ($):199.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:89-57-6)5-Aminosalicylic acid
Order Number:sfd3764
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:89-57-6)5-Aminosalicylic Acid, ≥ 98.0%
Order Number:LE17374;LE1816;LE5710198
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com

5-Aminosalicylic Acid Spectrogram

13C NMR
13C NMR
GC-MS
GC-MS
1H NMR 300 MHz DMSO
1H NMR

5-Aminosalicylic Acid Related Literature

Related Categories

89-57-6 (5-Aminosalicylic Acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:89-57-6)5-Aminosalicylic Acid
A843232
Purity:99%
Quantity:500g
Price ($):199.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:89-57-6)5-Aminosalicylic acid
sfd3764
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email